Cas no 2098050-27-0 (2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide)

• Product Name: 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide
• CAS No: 2098050-27-0
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• CID: 5045609
• Update Time: 2025-10-23

2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide
• 5,5-dioxo-2-prop-2-ynyl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole-3-carboxylic acid
• 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide

• Inchi： 1S/C10H10N2O4S/c1-2-4-12-9(10(13)14)7-6-17(15,16)5-3-8(7)11-12/h1H,3-6H2,(H,13,14)
• InChI Key： RUPJETWQVLZGCJ-UHFFFAOYSA-N
• SMILES： S1(CCC2C(=C(C(=O)O)N(CC#C)N=2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 472
• XLogP3: -0.4
• Topological Polar Surface Area: 97.6

Additional information on 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide

Comprehensive Analysis of 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide (CAS No. 2098050-27-0)

In the rapidly evolving field of pharmaceutical and chemical research, 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide (CAS No. 2098050-27-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiopyrano[4,3-c]pyrazole core and 5,5-dioxide functional group, is being extensively studied for its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel bioactive molecules.

The compound's prop-2-yn-1-yl side chain introduces an alkyne functionality, a feature often exploited in click chemistry for bioconjugation and labeling applications. This attribute makes CAS No. 2098050-27-0 a valuable intermediate in the synthesis of targeted therapeutics and diagnostic agents. Recent studies have highlighted its role in modulating specific biological pathways, sparking discussions in scientific forums about its potential as a kinase inhibitor or enzyme modulator—topics frequently searched in academic and pharmaceutical databases.

From a synthetic chemistry perspective, the tetrahydrothiopyrano[4,3-c]pyrazole framework presents intriguing challenges and opportunities. The 5,5-dioxide moiety enhances the compound's polarity, influencing its solubility and pharmacokinetic properties—a critical consideration in drug design. Computational chemists and molecular modelers are actively investigating its 3D conformation and electronic properties using density functional theory (DFT) calculations, a trending methodology in modern chemical research.

In the context of current research trends, this compound aligns with several hot topics in the scientific community: fragment-based drug discovery, covalent inhibitor design, and sulfone-containing bioactive molecules. These areas consistently rank high in search queries across scientific search engines, reflecting the compound's relevance to contemporary research. Analytical chemists have developed specialized HPLC and LC-MS methods for its characterization, addressing another common search theme regarding the analysis of complex heterocycles.

The stability and storage conditions of 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide are frequently discussed in technical forums, with recommendations typically suggesting protection from moisture and storage at controlled temperatures. These practical considerations are crucial for researchers working with this compound, as evidenced by the numerous queries about compound handling and storage best practices in scientific communities.

Patent literature reveals growing interest in this chemical entity, with several applications citing derivatives of thiopyrano[4,3-c]pyrazole cores for various therapeutic indications. This patent activity correlates with increased search volume for novel heterocyclic compounds and drug scaffold design, indicating the compound's importance in intellectual property landscapes. The presence of both carboxylic acid and sulfone functionalities in its structure makes it particularly versatile for further chemical modifications.

Environmental and safety assessments of CAS No. 2098050-27-0 follow standard protocols for research chemicals, with particular attention to its biodegradability and ecotoxicological profile—topics gaining prominence in green chemistry initiatives. These aspects address another set of frequent queries from researchers concerned with sustainable chemistry practices.

In summary, 2-(Prop-2-yn-1-yl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide represents an exciting area of investigation at the intersection of synthetic chemistry and drug discovery. Its complex architecture and functional group diversity position it as a compelling subject for ongoing research, reflected in the growing body of literature and search activity surrounding sulfone-containing heterocycles and pharmacologically active pyrazole derivatives. As research progresses, this compound will likely continue to generate interest across multiple scientific disciplines.